Cas no 1412957-62-0 (4-chloro-2-cyclopropyl-6-(thiophen-3-yl)pyrimidine)

• Product Name: 4-chloro-2-cyclopropyl-6-(thiophen-3-yl)pyrimidine
• CAS No: 1412957-62-0
• MF: C₁₁H₉ClN₂S
• MW: 236.720559835434
• CID: 5576576
• Update Time: 2025-05-20

4-chloro-2-cyclopropyl-6-(thiophen-3-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyclopropyl-6-(3-thienyl)pyrimidine
• 4-chloro-2-cyclopropyl-6-(thiophen-3-yl)pyrimidine
• Pyrimidine, 4-chloro-2-cyclopropyl-6-(3-thienyl)-

• Inchi： 1S/C11H9ClN2S/c12-10-5-9(8-3-4-15-6-8)13-11(14-10)7-1-2-7/h3-7H,1-2H2
• InChI Key： JGANDDDWSWSACK-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(C2C=CSC=2)=CC(Cl)=N1

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• Boiling Point: 345.2±27.0 °C(Predicted)
• pka: 0.38±0.32(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-chloro-2-cyclopropyl-6-(thiophen-3-yl)pyrimidine

4-Chloro-2-cyclopropyl-6-(thiophen-3-yl)pyrimidine: An Overview of Its Structure, Synthesis, and Potential Applications

4-Chloro-2-cyclopropyl-6-(thiophen-3-yl)pyrimidine (CAS No. 1412957-62-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrimidines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of a chloro, cyclopropyl, and thiophen-3-yl substituents on the pyrimidine ring imparts distinct chemical and biological characteristics, making it a valuable candidate for various applications in drug discovery and development.

The structure of 4-chloro-2-cyclopropyl-6-(thiophen-3-yl)pyrimidine is characterized by a pyrimidine core with a chlorine atom at the 4-position, a cyclopropyl group at the 2-position, and a thiophen-3-yl moiety at the 6-position. The cyclopropyl group is a three-carbon cyclic alkane that introduces steric hindrance and affects the conformational flexibility of the molecule. The thiophen-3-yl group, on the other hand, is a five-membered heterocyclic ring containing a sulfur atom, which contributes to the compound's aromaticity and electronic properties.

The synthesis of 4-chloro-2-cyclopropyl-6-(thiophen-3-yl)pyrimidine has been reported in several studies. One common approach involves the reaction of 2-chloro-6-thiophen-3-ylpyrimidin-4(3H)-one with cyclopropylamine under appropriate conditions. This method typically yields high purity and good yields, making it suitable for large-scale production. Another synthetic route involves the coupling of 2-chloro-6-thiophen-3-ylpyrimidin-4(3H)-one with cyclopropylboronic acid using palladium-catalyzed cross-coupling reactions. These synthetic strategies not only provide access to the target compound but also offer opportunities for structural modifications to explore its biological activities further.

In terms of biological activity, 4-chloro-2-cyclopropyl-6-(thiophen-3-yl)pyrimidine has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against protein kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. Additionally, this compound has shown antiviral properties against certain RNA viruses, making it a potential lead for developing antiviral therapeutics.

The pharmacological profile of 4-chloro-2-cyclopropyl-6-(thiophen-3-yl)pyrimidine is further supported by its favorable physicochemical properties. Its logP value indicates good lipophilicity, which is essential for cell membrane permeability and oral bioavailability. Moreover, its stability under physiological conditions ensures that it remains active in biological systems without rapid degradation.

In preclinical studies, 4-chloro-2-cyclopropyl-6-(thiophen-3-yl)pyrimidine has been evaluated for its safety and efficacy in animal models. These studies have shown that it exhibits low toxicity and good tolerability at therapeutic doses. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system (CNS) disorders.

The potential applications of 4-chloro-2-cyclopropyl-6-(thiophen-3-yl)pyrimidine extend beyond its direct biological activities. It can serve as a valuable scaffold for the design and synthesis of novel compounds with enhanced therapeutic properties. For example, researchers have explored the introduction of additional functional groups or modifications to the existing substituents to improve potency, selectivity, and pharmacokinetic profiles.

In conclusion, 4-chloro-2-cyclopropyl-6-(thiophen-3-y l)pyrimidine (CAS No. 1412957-62-0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structure and biological activities make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies are expected to uncover new insights into its mechanisms of action and broaden its applications in drug discovery.